1-(3-bromophenyl)-3-phenyltetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 3-(3-bromophenyl)-5,5-dioxo-1-phenyl-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C17H15BrN2O3S/c18-12-5-4-8-14(9-12)20-16-11-24(22,23)10-15(16)19(17(20)21)13-6-2-1-3-7-13/h1-9,15-16H,10-11H2
• InChI Key: BRFOYTWRAVZXFK-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)N(C(=O)N2C3=CC=CC=C3)C4=CC(=CC=C4)Br
• Molecular Formula: C17H15BrN2O3S
• Molecular Weight: 407.3 g/mol
• CAS No.: 879928-56-0

Description

Synthesis Analysis

This involves a detailed explanation of the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule. Techniques used can include X-ray crystallography, NMR spectroscopy, and computational methods.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions under which the reactions occur, the products formed, and the mechanism of the reaction.

Physical and Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, reactivity, and stability under various conditions.

Scientific Research Applications

• Photochromic Behavior and Magnetic Relaxation : A study by Cao et al. (2015) focused on mononuclear complexes with bisthienylethenes, demonstrating their distinct magnetic behaviors and photochromic properties. This research indicates potential applications in areas like material science and magnetic field manipulation (Cao, Wei, Li, & Gu, 2015).

• Synthesis of Benzimidazoles : Lygin and Meijere (2009) described the reaction of o-Bromophenyl isocyanide with amines under CuI catalysis to afford benzimidazoles. This suggests applications in the synthesis of novel organic compounds, which can be crucial in drug development and material sciences (Lygin & Meijere, 2009).

• Molecular Structure Analysis : Estrada, Conde, and Márquez (1987) conducted a study on the structure and molecular-packing analysis of a related compound, providing insight into molecular interactions and structural behavior. This is significant in the field of crystallography and molecular modeling (Estrada, Conde, & Márquez, 1987).

• CO2 Capture : Bates et al. (2002) investigated the reaction of 1-butyl imidazole with 3-bromopropylamine hydrobromide, leading to an ionic liquid that reacts reversibly with CO2. This research highlights potential applications in environmental technology, specifically in CO2 capture and sequestration (Bates, Mayton, Ntai, & Davis, 2002).

• Synthesis of Antimicrobial Agents : Narwal et al. (2012) synthesized novel imidazoles with potential antimicrobial properties. This indicates possible applications in developing new antimicrobial agents, which is crucial in the field of medicinal chemistry (Narwal, Singh, Saini, Kaur, & Narwal, 2012).

Mechanism of Action

For biologically active compounds, the mechanism of action refers to its biochemical interaction that allows it to produce an effect within the body.

Safety and Hazards

This involves studying the potential risks associated with the compound. It includes toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

This involves discussing potential future research directions. It could include potential applications, modifications to improve its properties, or new synthetic routes.